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Compound of Interest

Compound Name: Oxonia Active

Cat. No.: B1202147 Get Quote

In the critical landscape of disinfection and sterilization, researchers and drug development

professionals are constantly seeking the most effective agents to ensure microbial control. This

guide provides a detailed comparison of two widely used high-level disinfectants: Oxonia
Active, a peroxyacetic acid-based formulation, and glutaraldehyde, a saturated dialdehyde. We

will delve into their mechanisms of action, antimicrobial efficacy supported by experimental

data, and the methodologies behind these findings.
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Feature
Oxonia Active (Peracetic
Acid-based)

Glutaraldehyde

Primary Active(s)
Peracetic Acid (PAA) &

Hydrogen Peroxide
Glutaraldehyde

Mechanism of Action

Oxidation of cellular

components, disruption of cell

membranes.

Alkylation of sulfhydryl,

hydroxyl, carboxyl, and amino

groups, leading to the

alteration of RNA, DNA, and

protein synthesis.[1]

Antimicrobial Spectrum

Broad: Bacteria, viruses, fungi,

and spores.[2][3][4] Effective

against biofilms.[4][5]

Broad: Bacteria (including

mycobacteria), viruses, fungi,

and spores.[6][7][8][9]

Activation Requirement No activation required.

Requires alkalinization (pH

7.5-8.5) to become sporicidal.

[1]

Material Compatibility

Non-corrosive to stainless

steel and aluminum at

recommended concentrations.

Compatible with many plastics

and rubbers.[3][4][10]

Non-corrosive to many

materials, including

endoscopic equipment, rubber,

and plastic.[1] Can fix organic

matter to surfaces.[7][8]

Environmental Profile

Decomposes into water,

oxygen, and acetic acid.[10]

[11]

Requires specific disposal

protocols due to potential

toxicity.[7]

Efficacy Deep Dive: Quantitative Data
The following table summarizes the comparative efficacy of peracetic acid (the active

component of Oxonia Active) and glutaraldehyde from various studies.
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Organism Disinfectant
Concentrati
on

Contact
Time

Log
Reduction /
Result

Study
Reference

Bacillus

subtilis

spores

Peracetic

Acid
Not specified 30 min

>99.9%

inactivation
[6]

Bacillus

subtilis

spores

Glutaraldehy

de
Not specified 30 min

~90%

inactivation
[6]

Bacillus

atrophaeus

spores

0.2%

Peracetic

Acid

MIC: 0.003-

0.006%
- - [2][3]

Bacillus

atrophaeus

spores

2.0%

Glutaraldehy

de

MIC: 0.6-

1.1%
- - [2][3]

Enterococcus

faecalis

50%

Peracetic

Acid

8 min
Complete

eradication
[1][12]

Enterococcus

faecalis

2.45%

Glutaraldehy

de

4 hours
Complete

eradication
[1][12]

Salmonella

Typhimurium

Peracetic

Acid
0.002% Not specified

≥5 log10

reduction
[13]

Salmonella

Typhimurium

Glutaraldehy

de
0.03% Not specified

≥5 log10

reduction
[13]

Vegetative

Bacteria

0.2%

Peracetic

Acid

10-20 min
Effective

germicide
[7][8]

Vegetative

Bacteria

2%

Glutaraldehy

de

10-20 min
Effective

germicide
[7][8]
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Visualizing the Mechanisms of Action
To understand how these disinfectants achieve microbial inactivation, we can visualize their

primary mechanisms.

Oxonia Active (Peracetic Acid) Mechanism

Peracetic Acid (PAA) &
Hydrogen Peroxide

Generates Reactive
Oxygen Species

Cell Membrane

attacks

Cellular Proteins

attacks

DNAattacks

Disruption of Cell Wall
& Membrane Permeability

Denaturation

Oxidative Damage

Cell Lysis

Click to download full resolution via product page

Caption: Mechanism of Oxonia Active.
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Glutaraldehyde Mechanism

Glutaraldehyde Alkaline Activation
(pH 7.5-8.5) Alkylation

Sulfhydryl (-SH)

Hydroxyl (-OH)

Carboxyl (-COOH)

Amino (-NH2)

Cellular Components
(Proteins, DNA, RNA)

Cross-linking of Proteins

Enzyme Inactivation &
Altered Synthesis

Cell Death
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General Experimental Workflow for Disinfectant Efficacy Testing

Prepare Standardized
Microbial/Spore Suspension

Inoculate Carrier (Carrier Test)
or Add to Solution (Suspension Test)

Expose to Disinfectant
(Varying Concentration & Contact Time)

Neutralize Disinfectant Action

Recover & Culture Surviving Microbes

Enumerate Survivors
(e.g., Colony Forming Units)

Calculate Log Reduction vs. Control

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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